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Compound of Interest

Compound Name: 1,4-Dibromopent-2-ene

Cat. No.: B15478888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromopent-2-ene, a

halogenated alkene with potential applications in organic synthesis. The document details its

chemical identity, structure, and relevant physicochemical properties. Due to the limited

availability of detailed experimental data in publicly accessible literature, this guide presents a

generalized synthesis approach and discusses potential synthetic applications rather than

citing specific, published experimental protocols.

Chemical Identity and Structure
The IUPAC name for the compound is 1,4-dibromopent-2-ene. The presence of a double

bond at the second carbon position allows for the existence of (E) and (Z) stereoisomers. The

structure consists of a five-carbon chain with bromine atoms at the first and fourth positions and

a double bond between the second and third carbons.

Molecular Formula: C₅H₈Br₂

Chemical Structure:

Start:
Pent-2-ene Solution

Add Reagents:
- N-Bromosuccinimide (NBS)

- Radical Initiator (AIBN)

Reaction:
- Reflux or UV Irradiation

- Inert Atmosphere

Work-up:
- Filtration

- Aqueous Washes

Purification:
- Distillation or Chromatography

Product:
1,4-Dibromopent-2-ene
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b15478888?utm_src=pdf-interest
https://www.benchchem.com/product/b15478888?utm_src=pdf-body
https://www.benchchem.com/product/b15478888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: 1,4-Dibromopent-2-ene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15478888#1-4-dibromopent-2-ene-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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